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Compound of Interest

Compound Name: DL-ornithine hydrochloride

Cat. No.: B555907

Application Note and Protocol

Introduction

Ornithine is a non-proteinogenic amino acid that plays a crucial role in several metabolic
pathways, most notably the urea cycle, where it acts as an intermediate in the detoxification of
ammonia.[1][2][3] It is a precursor for the synthesis of polyamines, such as putrescine,
spermidine, and spermine, which are essential for cell growth and proliferation.[1][4]
Additionally, ornithine is involved in the synthesis of proline and glutamate.[1][4] Given its
central role in metabolism, the accurate quantification of ornithine in tissue samples is vital for
research in metabolic diseases, drug development, and nutritional science.

This document provides a detailed protocol for the quantification of ornithine in tissue samples
using reversed-phase high-performance liquid chromatography (RP-HPLC) with pre-column
derivatization and fluorescence detection.

Biochemical Pathway

Ornithine is a key component of the urea cycle, where it is converted to citrulline. It is also a
precursor for polyamine biosynthesis.
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3. Centrifugation to Pellet Protein

4. Supernatant Collection

5. Neutralization with Potassium Carbonate
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6. Centrifugation to Remove Precipitate

7. Pre-column Derivatization with OPA

8. HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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